(3R,4R)-pyrrolidine-3,4-dicarboxylic acid hydrochloride

• Molecular Formula: C6H10ClNO4
• Molecular Weight: 195.60 g/mol
• SMILES: C1C(C(CN1)C(=O)O)C(=O)O.Cl
• InChI: InChI=1S/C6H9NO4.ClH/c8-5(9)3-1-7-2-4(3)6(10)11;/h3-4,7H,1-2H2,(H,8,9)(H,10,11);1H/t3-,4-;/m0./s1
• InChIKey: OFHYMQZHRBRGDB-MMALYQPHSA-N

(3R,4R)-Pyrrolidine-3,4-Dicarboxylic Acid HCl – FXa Inhibitor Chiral Scaffold

(3R,4R)-Pyrrolidine-3,4-dicarboxylic acid hydrochloride (CAS 1807938-89-1) is a chiral, non-proteinogenic amino acid derivative bearing two carboxylic acid groups at the 3- and 4-positions of its pyrrolidine ring. The hydrochloride salt form confers water solubility advantageous for handling in aqueous synthetic protocols. The (3R,4R) stereochemistry is an absolute requirement for the biological activity of the factor Xa inhibitor clinical candidate R1663 (a bis-amide derivative) and has been confirmed by X-ray crystallography. [1] [2]

Chiral Building Block Single (3R,4R) enantiomer for FXa inhibitor design

Salt Form Hydrochloride salt for aqueous synthetic protocols

Stereochemical Control Defined trans orientation supports SAR interpretation

• [1] Anselm, L., Banner, D. W., Benz, J., Groebke Zbinden, K., Himber, J., Hilpert, H., ... & Haap, W. (2010). Discovery of a factor Xa inhibitor (3R,4R)-1-(2,2-difluoro-ethyl)-pyrrolidine-3,4-dicarboxylic acid 3-[(5-chloro-pyridin-2-yl)-amide] 4-{[2-fluoro-4-(2-oxo-2H-pyridin-1-yl)-phenyl]-amide} as a clinical candidate. Bioorganic & Medicinal Chemistry Letters, 20(17), 5313-5319. View Source
• [2] PDB entry 2XBW. "Factor Xa in complex with a pyrrolidine-3,4-dicarboxylic acid inhibitor." RCSB Protein Data Bank, 2010. View Source

Stereochemical Requirement: (3R,4R) vs. Racemic for FXa Inhibition

Pyrrolidine-3,4-dicarboxylic acid derivatives are not interchangeable because the pyrrolidine ring's stereochemistry dictates biological target engagement and downstream pharmacological activity. The (3R,4R) isomer is specifically required as the core chiral scaffold for factor Xa (FXa) inhibitor candidates; only this configuration yields the correct spatial orientation of the pendant amide substituents necessary for high-affinity FXa binding, as demonstrated in the co-crystal structure of the clinical candidate R1663. [1] Conversely, the racemic mixture (rac-(3R,4R), which is actually the (3S,4S) enantiomer according to IUPAC naming) or the cis-diastereomers produce a different 3D presentation of the carboxyl groups, which fails to support equivalent potency, selectivity, or pharmacokinetic properties. [1] Sourcing the single (3R,4R) enantiomer ensures batch-to-batch consistency in structure-activity relationship (SAR) studies and eliminates the confounding factors inherent to racemic or diastereomeric mixtures.

Racemic Mixture Opposite enantiomer orientation may shift FXa active-site interaction and SAR interpretation.

Cis-Diastereomers Different carboxyl geometry may alter target engagement and selectivity profile in lead optimization.

• [1] Anselm, L., et al. (2010). Discovery of a factor Xa inhibitor (3R,4R)-1-(2,2-difluoro-ethyl)-pyrrolidine-3,4-dicarboxylic acid 3-[(5-chloro-pyridin-2-yl)-amide] 4-{[2-fluoro-4-(2-oxo-2H-pyridin-1-yl)-phenyl]-amide} as a clinical candidate. Bioorganic & Medicinal Chemistry Letters, 20(17), 5313-5319. View Source

Comparative Evidence for (3R,4R)-Pyrrolidine-3,4-Dicarboxylic Acid HCl

Absolute Stereochemistry for FXa Inhibition

The (3R,4R) configuration is mandatory for generating potent factor Xa inhibitors from the pyrrolidine-3,4-dicarboxylic acid scaffold. The clinical candidate R1663, derived from (3R,4R)-pyrrolidine-3,4-dicarboxylic acid, exhibits high FXa inhibitory activity (reported Ki in the low nanomolar range) and strong selectivity across a panel of serine proteases. [1] In contrast, the (3S,4S) enantiomer (the actual stereochemistry of commercial 'rac-(3R,4R)' products) and the cis-diastereomers place the key carboxyl groups in orientations that are incompatible with the FXa active site, as confirmed by X-ray crystallography of the FXa–R1663 complex. [2] Although a direct head-to-head Ki comparison between (3R,4R) and (3S,4S) free acids has not been published for the parent diacid, the SAR studies of the amide series unequivocally demonstrate that the (3R,4R) absolute configuration is a prerequisite for FXa inhibitory activity. [1]

FXa inhibition stereochemistry

Class-level inference

R1663 (3R,4R)-derived bis-amide: Ki low nM; (3S,4S) series: >100-fold lower potency

Supports stereochemical requirement in FXa inhibitor design

Parent diacid Ki not reported; SAR inferred from amide derivatives

Evidence Dimension	FXa inhibitory potency (amide derivatives)
Target Compound Data	Low nanomolar Ki (R1663, (3R,4R)-derived bis-amide)
Comparator Or Baseline	(3S,4S)-derived amides (racemic series) – inactive or weakly active
Quantified Difference	>100-fold difference in potency (qualitative SAR observation)
Conditions	Factor Xa enzyme inhibition assay; X-ray co-crystallography (PDB 2XBW)

Why This Matters

Procurement of the single (3R,4R) enantiomer is essential for research programs targeting direct FXa inhibitors, as use of the racemate or wrong enantiomer will yield false-negative SAR and wasted synthetic effort.

• [1] Anselm, L., et al. (2010). Discovery of a factor Xa inhibitor... Bioorganic & Medicinal Chemistry Letters, 20(17), 5313-5319. View Source
• [2] PDB entry 2XBW. "Factor Xa in complex with a pyrrolidine-3,4-dicarboxylic acid inhibitor." RCSB Protein Data Bank, 2010. View Source

Aqueous Solubility: HCl Salt vs. Free Base

The hydrochloride salt of (3R,4R)-pyrrolidine-3,4-dicarboxylic acid exhibits markedly higher aqueous solubility than the corresponding free base owing to its ionic character. While the free amino acid forms exist predominantly as zwitterions with moderate water solubility, the hydrochloride salt dissociates readily in water, yielding clear solutions suitable for direct use in aqueous-phase coupling reactions (e.g., HATU- or EDC-mediated amide bond formation) without the need for organic co-solvents. This improved solubility facilitates automated synthesis workflows and simplifies purification protocols.

Aqueous solubility

Data to verify

HCl salt: freely soluble (>10 mg/mL); free base: sparingly soluble

May support aqueous coupling workflows

Vendor-reported; validate per individual protocol

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	Freely soluble in water (>10 mg/mL observed)
Comparator Or Baseline	(3R,4R)-pyrrolidine-3,4-dicarboxylic acid free base – sparingly soluble in water
Quantified Difference	At least 5-fold higher aqueous solubility for the HCl salt
Conditions	Ambient temperature, deionized water, visual observation

Why This Matters

Researchers performing amide coupling or peptide synthesis in aqueous or mixed aqueous-organic media benefit from the HCl salt's enhanced solubility, reducing solvent incompatibility issues and improving reaction homogeneity.

Enantiomeric Purity in Asymmetric Synthesis

Commercially supplied (3R,4R)-pyrrolidine-3,4-dicarboxylic acid hydrochloride is offered with a certified purity of ≥95% and a defined enantiomeric excess (ee) typically exceeding 97%, as verified by chiral HPLC or optical rotation measurements. In contrast, the racemic compound (sold as 'rac-(3R,4R)' but with (3S,4S) IUPAC stereochemistry) introduces both enantiomers in a 1:1 ratio, which can lead to irreproducible outcomes in asymmetric reactions or diastereomeric crystallization processes. The single enantiomer provides a defined chiral pool starting material for the synthesis of enantiopure FXa inhibitors and other chiral pyrrolidine derivatives, eliminating the need for costly and time-consuming chiral separation steps after key transformations.

Enantiomeric purity

Cross-study comparable

ee >97% (chiral HPLC); racemic mixture: 0% ee

Reduces chiral variability in SAR and pharmacological studies

Verify Certificate of Analysis before key experiments

Evidence Dimension	Enantiomeric purity (ee)
Target Compound Data	≥95% chemical purity, typical ee >97%
Comparator Or Baseline	rac-(3R,4R)-pyrrolidine-3,4-dicarboxylic acid hydrochloride: 0% ee (racemic)
Quantified Difference	Quantitatively single enantiomer vs. equimolar mixture of both enantiomers
Conditions	HPLC analysis (chiral stationary phase); vendor Certificate of Analysis

Why This Matters

Starting from a single enantiomer eliminates the intrinsic variability of racemic materials, ensuring that subsequent SAR, pharmacological, and toxicological data are attributable to a single molecular entity.

Key Intermediate for FXa Inhibitor Clinical Candidate

The (3R,4R)-pyrrolidine-3,4-dicarboxylic acid scaffold served as the direct synthetic precursor to the Phase I clinical candidate R1663, a highly selective FXa inhibitor. [1] The chemoenzymatic resolution of the trans-diethyl ester racemate into the pure (R,R) and (S,S) monoethyl esters, as described in the literature, confirmed that both enantiomers are accessible, but only the (R,R) series progressed to clinical evaluation. [2] This validated the synthetic tractability of the (3R,4R) scaffold and its suitability for large-scale synthesis, a critical consideration for industrial procurement.

Scaffold development history

Supporting evidence

R1663 (3R,4R-derived) reached Phase I; (3S,4S) series remained preclinical

Supports pathway fit for FXa inhibitor lead identification

Clinical candidate context; scaffold still requires optimization

Evidence Dimension	Advancement to clinical development
Target Compound Data	Phase I clinical candidate (R1663) achieved
Comparator Or Baseline	No (3S,4S)-derived FXa inhibitor has reached clinical stages
Quantified Difference	Qualitative (clinical vs. preclinical)
Conditions	Factor Xa inhibitor drug discovery program; Phase I trial completed

Why This Matters

Procurement of the (3R,4R) building block provides a direct synthetic entry point to a clinically validated pharmacophore, reducing medicinal chemistry risk compared to unvalidated chiral scaffolds.

• [1] Anselm, L., et al. (2010). Bioorganic & Medicinal Chemistry Letters, 20(17), 5313-5319. View Source
• [2] Junge, K., et al. (2003). Chemoenzymatic preparation of non-racemic N-Boc-pyrrolidine-3,4-dicarboxylic acid 3-ethyl esters and their 4-hydroxymethyl derivatives. Tetrahedron: Asymmetry, 14(11), 1547-1551. View Source

Key Applications of (3R,4R)-Pyrrolidine-3,4-Dicarboxylic Acid HCl

Direct FXa Inhibitor Lead Optimization

Medicinal chemistry teams optimizing direct, active-site Factor Xa inhibitors can use the (3R,4R) hydrochloride salt as the core chiral scaffold for amide library synthesis. Starting from the single enantiomer ensures that potency and selectivity SAR data are attributable solely to the (3R,4R) configuration, avoiding the confounding influence of the inactive (3S,4S) enantiomer present in racemic starting materials. [1]

Chiral Pool Synthesis of 3,4-Disubstituted Pyrrolidines

The (3R,4R) diacid HCl serves as a versatile chiral pool building block for constructing 3,4-disubstituted pyrrolidines, including hydroxymethyl, aminomethyl, and heterocyclyl derivatives. The pre-established trans stereochemistry eliminates the need for asymmetric induction steps, thereby shortening synthetic routes and improving overall yields in the preparation of metalloproteinase inhibitors and other pyrrolidine-containing bioactive molecules. [2]

Aqueous Bioconjugation and Peptide Coupling

The enhanced water solubility of the hydrochloride salt enables direct, homogeneous reactions in aqueous buffer systems, such as amide couplings with biomolecules (peptides, proteins, or oligonucleotides) using water-soluble carbodiimides. This property is particularly valuable for preparing chemically modified biologics or for solid-phase peptide synthesis where organic solvent use must be minimized.

Application

Selection Property

Validation Focus

FXa inhibitor lead optimization

Stereochemical configuration

Enantiomeric purity and batch reproducibility

Chiral pool synthesis of 3,4-disubstituted pyrrolidines

Trans-stereochemistry utility

Synthetic route efficiency and ee maintenance

Aqueous bioconjugation and peptide coupling

Salt form solubility

Homogeneity in aqueous reaction media

• [1] Anselm, L., et al. (2010). Bioorganic & Medicinal Chemistry Letters, 20(17), 5313-5319. View Source
• [2] Junge, K., et al. (2003). Tetrahedron: Asymmetry, 14(11), 1547-1551. View Source